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decahydrocyclopenta[a]phenanthren-3-one Get

Quote

Androstadienone is an endogenous steroid of the 16-androstene class [1]. While it is structurally related to

androgenic sex hormones, it is not known to exhibit androgenic or anabolic effects [1]. Its key differentiator

lies in its role as a putative human chemosignal, influencing psychological and physiological states rather

than acting through classic hormonal pathways.

The table below summarizes its core characteristics for comparison.

Property

Description

CAS Number

Molecular Formula

Molecular Weight

Chemical Names

Key Proposed Function

Androgenic Activity

4075-07-4 [2] [3] [4]

C19H260 [2] [3] [4]

270.41 g/mol [2] [3]

Androsta-4,16-dien-3-one; 4,16-Androstadien-3-one [2] [1]

Putative human pheromone/chemosignal [1] [5] [6]

None reported [1]
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Experimentally Observed Effects of Androstadienone

Androstadienone's biological activity is complex and often context- or sex-dependent. The table below

summarizes key experimental findings, which are crucial for comparing its "performance" against other

molecules.

Experimental

Observed Effect . Key Findings Research Context
Subjects
Modulation of 206 men & Reduces reactive/proactive Double-blind,
Aggression [5] women aggression in men; increases placebo-controlled
reactive aggression in women. study using decision-
making tasks.
Hypothalamic Heterosexual Activates the hypothalamus in both fMRI studies with

Activation [7] [8]

Influence on Social
Behavior &
Cognition [2] [6] [9]

Mood &
Physiological State

[1]

men & women

Mostly men

Mostly women

sexes; effect is concentration-
dependent and can be sexually
dimorphic.

Increases cooperation in men [6];
increases gaze avoidance in men
with high social anxiety [9]; affects
perception of emotions on faces [2].

Reduces negative feelings (tension,
nervousness); increases
sympathetic arousal and cortisol
levels.

Detailed Experimental Protocols

controlled olfactory
stimulation.

Behavioral studies
(economic games,
eye-tracking).

Controlled exposure
and psychological
assessment.

For researchers to replicate or compare studies, here are the methodologies from key cited works.

e fMRI Study on Hypothalamic Response [7] [8]

o Stimuli: Androstadienone diluted in propylene glycol (e.g., 10 mM "high" concentration). A
control odor like 1-butanol is often used.
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o Delivery: Computer-controlled air-dilution olfactometer to ensure precise timing and
concentration delivery to the nostrils during fMRI scanning.

o Procedure: Participants are instructed to breathe through their mouth during stimulations.
Blocks of odor stimulation are interspersed with control (clean air or control odor) periods.

o Data Analysis: fMRI data is analyzed to compare blood-oxygen-level-dependent (BOLD)
signals in the hypothalamus and other brain regions between androstadienone and control
conditions.

¢ Behavioral Study on Aggression [5]

o Stimuli: Androstadienone (e.g., 500 puM) in a clove oil and propylene glycol carrier, presented in
opague jars to ensure double-blind conditions.
o Task: Participants perform aggression tasks, such as:
= Reactive Aggression Task: Typically, a version of the Taylor Aggression Paradigm
where participants respond to provocation.
= Proactive Aggression Task: A decision-making task where aggression is used

instrumentally for gain.
o Measures: The level of aggression (e.g., intensity of noise blast set for a fictitious opponent in

the reactive task) is the primary quantitative measure.

¢ Economic Game Study on Cooperation [6]

o Design: Double-blind, placebo-controlled, between-participants design.

o Stimuli: Exposure to androstadienone vs. a control solvent.

o Task: Participants play standard economic games like the Ultimatum Game (measuring
responses to fairness) and the Dictator Game (measuring pure generosity).

o Measures: The amount of money offered to another player is the key metric for cooperative
and generous behavior. Salivary cortisol and testosterone levels are often measured
concurrently.

Proposed Signaling Pathways and Workflow

Based on the research, Androstadienone is proposed to act as a chemosignal. The following diagram outlines

the general pathway from detection to behavioral effects.
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Androstadienone Exposure
(Olfactory Stimulation)

ntranasal

Detection by
Olfactory System

eural Processing

Hypothalamic Output

In Men:
* Reduced Aggression
* Increased Cooperation
» Gaze Avoidance (High Anxiety)

In Women:
* Increased Reactive Aggression
* Modulated Attraction

Click to download full resolution via product page

Suggestions for Further Research

To build a more complete comparison guide, you may need to investigate the following areas:
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e Direct Structural Analogs: Conduct targeted searches for specific analogs like Androstenone,
Androstadienol, and Androsterone to find studies that directly compare their effects, thresholds,
and receptor binding affinities.

¢ Commercial Formulations: Look into commercial products and patents that often contain blends of
these compounds, which may provide clues about which analogs are considered most effective for
specific applications.

¢ Review Articles: Search for systematic reviews and meta-analyses on human pheromones, which
often contain comparative tables summarizing the effects of multiple compounds.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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